Cas no 1001524-60-2 (N-(1-cyanocyclopentyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide)
N-(1-cyanocyclopentyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-26688658
- N-(1-cyanocyclopentyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
- 1001524-60-2
- Z19900360
- AKOS017015080
-
- Inchi: 1S/C18H21N5O2S/c1-23-16(13-5-7-14(25-2)8-6-13)21-22-17(23)26-11-15(24)20-18(12-19)9-3-4-10-18/h5-8H,3-4,9-11H2,1-2H3,(H,20,24)
- InChI Key: ICRIWAGBDUEDRF-UHFFFAOYSA-N
- SMILES: S(C1=NN=C(C2C=CC(=CC=2)OC)N1C)CC(NC1(C#N)CCCC1)=O
Computed Properties
- Exact Mass: 371.14159610g/mol
- Monoisotopic Mass: 371.14159610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 537
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 118Ų
N-(1-cyanocyclopentyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26688658-0.05g |
N-(1-cyanocyclopentyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide |
1001524-60-2 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-(1-cyanocyclopentyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on N-(1-cyanocyclopentyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
Comprehensive Overview of N-(1-cyanocyclopentyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide (CAS 1001524-60-2)
N-(1-cyanocyclopentyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide (CAS 1001524-60-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound's intricate name reflects its complex molecular architecture, which includes a 1,2,4-triazole core, a 4-methoxyphenyl substituent, and a cyanocyclopentyl moiety. These functional groups contribute to its diverse reactivity and make it a valuable intermediate in synthetic chemistry.
The growing interest in N-(1-cyanocyclopentyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is partly driven by the increasing demand for novel heterocyclic compounds in drug discovery. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, given the prevalence of 1,2,4-triazole derivatives in bioactive molecules. Recent studies have explored its role in targeting specific cellular pathways, aligning with current trends in precision medicine and personalized therapeutics.
From a synthetic perspective, the preparation of CAS 1001524-60-2 involves multi-step organic transformations that highlight modern green chemistry principles. The compound's sulfanylacetamide linkage offers interesting possibilities for further derivatization, making it a versatile building block in medicinal chemistry. This aligns with the pharmaceutical industry's focus on fragment-based drug design and molecular hybridization strategies.
Analytical characterization of N-(1-cyanocyclopentyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical parameters for research applications. The 4-methoxyphenyl group in particular contributes to distinct spectroscopic signatures that facilitate compound identification.
In the context of current scientific trends, this compound intersects with several hot topics including AI-assisted drug discovery and computational chemistry. Its molecular complexity makes it an interesting case study for machine learning models predicting chemical properties or biological activity. Researchers are also investigating its potential in catalysis and material science applications, demonstrating the compound's interdisciplinary relevance.
The stability and storage conditions of CAS 1001524-60-2 are important considerations for laboratory handling. While specific data may vary depending on formulation, proper storage typically involves protection from moisture and maintenance at controlled temperatures. These handling protocols reflect general best practices for nitrile-containing compounds and heterocyclic amides.
From a commercial perspective, the availability of N-(1-cyanocyclopentyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide through chemical suppliers has increased in recent years, reflecting growing research interest. Pricing and purity specifications vary according to application requirements, with custom synthesis options available for specialized research needs. This aligns with the broader market trend toward specialty chemicals for targeted research applications.
Future research directions for this compound may explore its potential in bioconjugation chemistry or as a scaffold for proteolysis targeting chimeras (PROTACs). The compound's structural features, particularly the cyanocyclopentyl group and triazole-thioether linkage, offer intriguing possibilities for further chemical modification and biological evaluation. Such investigations would contribute valuable data to the expanding field of structure-activity relationship studies.
In summary, N-(1-cyanocyclopentyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide represents an interesting case study in modern medicinal chemistry, combining structural complexity with potential biological relevance. Its continued investigation contributes to our understanding of heterocyclic compound behavior and supports the development of new chemical entities for various scientific applications.
1001524-60-2 (N-(1-cyanocyclopentyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)